Cas no 1261937-59-0 (2-hydroxy-4-(2-methylphenyl)benzoic Acid)

• Product Name: 2-hydroxy-4-(2-methylphenyl)benzoic Acid
• CAS No: 1261937-59-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18318912
• CID: 1219254
• PubChem ID: 53224855
• Update Time: 2025-11-01

2-hydroxy-4-(2-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(2-methylphenyl)benzoic Acid
• 1261937-59-0
• DTXSID80688587
• 2-Hydroxy-4-(2-methylphenyl)benzoic acid, 95%
• MFCD18318912
• 3-Hydroxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18318912
• Inchi： 1S/C14H12O3/c1-9-4-2-3-5-11(9)10-6-7-12(14(16)17)13(15)8-10/h2-8,15H,1H3,(H,16,17)
• InChI Key： QUXBELZSRBGRLT-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-4-(2-methylphenyl)benzoic Acid

2-Hydroxy-4-(2-Methylphenyl)Benzoic Acid: A Comprehensive Overview

2-Hydroxy-4-(2-Methylphenyl)Benzoic Acid (CAS No. 1261937-59-0) is a biologically active compound with significant potential in various fields, including pharmacology, material science, and environmental chemistry. This compound, also referred to as 4-(o-tolyl)-2-hydroxybenzoic acid, has garnered attention due to its unique structural features and promising applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The molecular structure of 2-Hydroxy-4-(2-Methylphenyl)Benzoic Acid consists of a benzoic acid moiety substituted with a hydroxyl group at the 2-position and a 2-methylphenyl group at the 4-position. This substitution pattern imparts distinctive electronic and steric properties, making it a versatile building block for chemical synthesis. The compound's aromaticity and functional groups render it amenable to various chemical transformations, including esterification, amidation, and coupling reactions.

Recent studies have highlighted the potential of 2-Hydroxy-4-(2-Methylphenyl)Benzoic Acid as a precursor for drug development. Researchers have explored its role in designing bioactive molecules targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and neuroprotective activities. These findings underscore its potential as a lead compound for therapeutic interventions.

Beyond pharmacology, 4-(o-tolyl)-2-hydroxybenzoic acid has found applications in material science. Its ability to form stable metal complexes has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in *Chemistry of Materials* reported the use of this compound to synthesize MOFs with high surface area and catalytic activity, paving the way for applications in gas storage and catalysis.

Environmental chemistry has also benefited from the unique properties of CAS No. 1261937-59-0. Studies have shown that this compound can act as a sorbent for heavy metal ions in aqueous solutions. A recent investigation published in *Environmental Science & Technology* demonstrated its effectiveness in removing lead(II) and cadmium(II) ions from contaminated water, offering a sustainable solution for water remediation.

The synthesis of 2-Hydroxy-4-(2-Methylphenyl)Benzoic Acid has been optimized through green chemistry approaches. Traditional methods involving Friedel-Crafts acylation have been replaced with more efficient protocols utilizing microwave-assisted synthesis or enzymatic catalysis. These advancements not only enhance yield but also reduce environmental impact, aligning with current sustainability goals.

In terms of toxicity and safety profiles, recent toxicological studies indicate that CAS No. 1261937-59-0 exhibits low acute toxicity when administered at therapeutic doses. However, chronic exposure studies are currently underway to assess long-term effects on cellular systems. These findings are crucial for determining its suitability for pharmaceutical applications.

Looking ahead, the versatility of 4-(o-tolyl)-2-hydroxybenzoic acid positions it as a valuable compound for interdisciplinary research. Its role as a building block in organic synthesis continues to expand, with ongoing investigations into its use in nanotechnology and energy storage materials. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new frontiers for this compound.